6-iodobenzovesamicol
6-iodobenzovesamicol
Brand Name:
Vulcanchem
CAS No.:
139399-80-7
VCID:
VC0160997
InChI:
InChI=1S/C21H24INO/c22-19-7-6-17-14-21(24)20(13-18(17)12-19)23-10-8-16(9-11-23)15-4-2-1-3-5-15/h1-7,12,16,20-21,24H,8-11,13-14H2/t20-,21-/m0/s1
SMILES:
C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC(=C4)I
Molecular Formula:
C21H24INO
Molecular Weight:
433.3 g/mol
6-iodobenzovesamicol
CAS No.: 139399-80-7
Main Products
VCID: VC0160997
Molecular Formula: C21H24INO
Molecular Weight: 433.3 g/mol
CAS No. | 139399-80-7 |
---|---|
Product Name | 6-iodobenzovesamicol |
Molecular Formula | C21H24INO |
Molecular Weight | 433.3 g/mol |
IUPAC Name | (2S,3S)-6-iodo-3-(4-phenylpiperidin-1-yl)-1,2,3,4-tetrahydronaphthalen-2-ol |
Standard InChI | InChI=1S/C21H24INO/c22-19-7-6-17-14-21(24)20(13-18(17)12-19)23-10-8-16(9-11-23)15-4-2-1-3-5-15/h1-7,12,16,20-21,24H,8-11,13-14H2/t20-,21-/m0/s1 |
Standard InChIKey | GJSOCNMEZIDMNM-SFTDATJTSA-N |
Isomeric SMILES | C1CN(CCC1C2=CC=CC=C2)[C@H]3CC4=C(C[C@@H]3O)C=CC(=C4)I |
SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC(=C4)I |
Canonical SMILES | C1CN(CCC1C2=CC=CC=C2)C3CC4=C(CC3O)C=CC(=C4)I |
Synonyms | 6-IBVM 6-iodobenzovesamicol 6-iodobenzovesamicol, (2R-trans)-isomer 6-iodobenzovesamicol, (2S-trans)-isome |
PubChem Compound | 196898 |
Last Modified | Nov 11 2021 |
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